Acetyl decapeptide-3
Description
Acetyl Decapeptide-3 is the product formed by the reaction of acetic acid and Decapeptide-3.
Scientific Research Applications
Analytical Method Development
Ji et al. (2020) developed a method for analyzing Acetyl Octapeptide-3 (SNAP-8), a relative of Acetyl Decapeptide-3, using liquid chromatography-tandem mass spectrometry. This method, applicable for quality control in cosmetics, could potentially be adapted for Acetyl Decapeptide-3. It demonstrates the significance of analytical methods in studying peptides like Acetyl Decapeptide-3 for cosmetic applications (Ji et al., 2020).
Antimicrobial Peptide Research
Papanastasiou et al. (2009) investigated decapeptides based on the C-terminus of human β-defensin-3, exploring the role of acetylation and charge in antimicrobial activity. This research provides insight into how modifications like acetylation could influence the antimicrobial properties of peptides, which could be relevant for Acetyl Decapeptide-3 (Papanastasiou et al., 2009).
Enzyme Activity Studies
Riordan (2003) described the role of angiotensin-I-converting enzyme (ACE), which converts angiotensin I (a decapeptide) to angiotensin II (an octapeptide). Understanding how enzymes interact with decapeptides like Acetyl Decapeptide-3 is crucial for insights into their potential applications and effects on biological processes (Riordan, 2003).
Cosmetic Applications
Tadini et al. (2015) conducted a study on Acetyl Hexapeptide-3 in cosmetic formulations, focusing on its effects on skin mechanical properties. While this study is on a hexapeptide, it suggests potential cosmetic applications for Acetyl Decapeptide-3 in improving skin conditions (Tadini et al., 2015).
Protein Complex Regulation
Choudhary et al. (2009) explored lysine acetylation in proteins, a process relevant to Acetyl Decapeptide-3. They found that acetylation targets large macromolecular complexes and regulates major cellular functions, indicating the potential impact of acetylated peptides like Acetyl Decapeptide-3 in cellular regulation (Choudhary et al., 2009).
Transdermal Delivery in Cosmetics
Lim et al. (2020) studied the transdermal delivery of Acetyl-Hexapeptide-3 (AHP-3) using personalized microneedle patches. This research shows the potential of similar methods for delivering Acetyl Decapeptide-3 in cosmetic applications (Lim et al., 2020).
properties
Molecular Formula |
C73H96N18O17 |
|---|---|
Molecular Weight |
1513.82 |
storage |
Common storage 2-8℃, long time storage -20℃. |
Origin of Product |
United States |
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